Cas no 1458-19-1 (3,5-Diamino-pyrazine-2-carboxylic acid methyl ester)
1458-19-1 structure
Product Name:3,5-Diamino-pyrazine-2-carboxylic acid methyl ester
CAS No:1458-19-1
MF:C6H8N4O2
MW:168.1533203125
MDL:MFCD11616136
CID:1106285
PubChem ID:15148126
Update Time:2025-04-20
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diamino-2-Pyrazinecarboxylic acid, 3,5-diamino-, methyl ester
- Methyl 3,5-diaminopyrazine-2-carboxylate
- 3,5-Diamino-pyrazine-2-carboxylic acid methyl ester
- AKOS006315236
- AB64401
- 1458-19-1
- SCHEMBL1680511
- methyl 3,5-diaminopyrazinoate
- C90405
- DTXSID20569063
- DB-351924
- BAA45819
- LMGVITOFKPGSPZ-UHFFFAOYSA-N
- MFCD11616136
- METHYL3,5-DIAMINOPYRAZINE-2-CARBOXYLATE
- CS-0341572
- 2-Pyrazinecarboxylic acid, 3,5-diamino-, methyl ester
-
- MDL: MFCD11616136
- Inchi: 1S/C6H8N4O2/c1-12-6(11)4-5(8)10-3(7)2-9-4/h2H,1H3,(H4,7,8,10)
- InChI Key: LMGVITOFKPGSPZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(N)=NC(=CN=1)N)=O
Computed Properties
- Exact Mass: 168.06484
- Monoisotopic Mass: 168.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.12
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168435-1g |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 95% | 1g |
$405 | 2021-08-05 | |
| TRC | D416768-10mg |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D416768-50mg |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D416768-100mg |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 100mg |
$ 160.00 | 2022-06-05 | ||
| Alichem | A099001762-1g |
Methyl 3,5-diaminopyrazine-2-carboxylate |
1458-19-1 | 95% | 1g |
$385.00 | 2022-04-02 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0229-1g |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 97% | 1g |
2544.13CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0229-5g |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 97% | 5g |
7632.38CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 65R0229-500mg |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 97% | 500mg |
1696.08CNY | 2021-05-08 | |
| Chemenu | CM168435-1g |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 95% | 1g |
$317 | 2023-03-04 | |
| eNovation Chemicals LLC | D969746-100mg |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester |
1458-19-1 | 95% | 100mg |
$285 | 2024-07-28 |
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1458-19-1)3,5-Diamino-pyrazine-2-carboxylic acid methyl ester
Order Number:A1026605
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:33
Price ($):257.0
Email:sales@amadischem.com
3,5-Diamino-pyrazine-2-carboxylic acid methyl ester Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1458-19-1)3,5-Diamino-pyrazine-2-carboxylic acid methyl ester
Purity:99%
Quantity:1g
Price ($):257.0